5-Chloronaphthalene-2-sulfonamide

• Molecular Formula: C10H8ClNO2S
• Molecular Weight: 241.69 g/mol
• IUPAC Name: 5-chloronaphthalene-2-sulfonamide
• InChI: InChI=1S/C10H8ClNO2S/c11-10-3-1-2-7-6-8(15(12,13)14)4-5-9(7)10/h1-6H,(H2,12,13,14)
• InChI Key: UGWLIIHVLXIUQK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CC(=C2)S(=O)(=O)N)C(=C1)Cl

Description

5-Chloronaphthalene-2-sulfonamide is a useful research compound. Its molecular formula is C10H8ClNO2S and its molecular weight is 241.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-Chloronaphthalene-2-sulfonyl chloride (Toronto, 531 mg, 2.03 mmol) was treated with NH3 (10.2 mL, 5.08 mmol, 0.5M solution in dioxanes) and stirred at room temperature for 1 h. The reaction mixture was concentrated in vacuo, redissolved in sat. aq. NaHCO3 solution and extracted with CHCl3 (3×). The combined organic extracts were dried over Na2SO4, filtered and concentrated in vacuo to give the title compound (200 mg, 37%). 1H NMR (DMSO-d6) δ 8.53 (d, J=1.8 Hz, 1H), 8.36 (d, J=9.0 Hz, 1H), 8.18 (d, J=8.6 Hz, 1H), 8.06 (d, J=9.0 Hz, 1H), 7.87 (d, J=7.5 Hz, 1H), 7.70-7.62 (m, 1H); MS(ESI−) m/z 240.3 (M−H)−.